Cas no 2166798-23-6 (3,3-Difluoro-1-[2-(thiophen-3-yl)ethyl]cyclobutan-1-amine)

• Product Name: 3,3-Difluoro-1-[2-(thiophen-3-yl)ethyl]cyclobutan-1-amine
• CAS No: 2166798-23-6
• MF: C₁₀H₁₃F₂NS
• MW: 217.278728246689
• CID: 6172149
• PubChem ID: 165722608
• Update Time: 2025-07-23

3,3-Difluoro-1-[2-(thiophen-3-yl)ethyl]cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1959479
• 2166798-23-6
• 3,3-difluoro-1-[2-(thiophen-3-yl)ethyl]cyclobutan-1-amine
• 3,3-Difluoro-1-[2-(thiophen-3-yl)ethyl]cyclobutan-1-amine

• Inchi： 1S/C10H13F2NS/c11-10(12)6-9(13,7-10)3-1-8-2-4-14-5-8/h2,4-5H,1,3,6-7,13H2
• InChI Key： OGOVIXSUGASHEG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 217.07367692g/mol
• Monoisotopic Mass: 217.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 3,3-Difluoro-1-[2-(thiophen-3-yl)ethyl]cyclobutan-1-amine

Comprehensive Overview of 3,3-Difluoro-1-[2-(thiophen-3-yl)ethyl]cyclobutan-1-amine (CAS No. 2166798-23-6)

The compound 3,3-Difluoro-1-[2-(thiophen-3-yl)ethyl]cyclobutan-1-amine (CAS No. 2166798-23-6) is a fluorinated cyclobutane derivative with a thiophene-containing side chain. This unique structure has garnered significant interest in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of both difluorocyclobutane and thiophene moieties contributes to its distinct physicochemical properties, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 3,3-Difluoro-1-[2-(thiophen-3-yl)ethyl]cyclobutan-1-amine has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for novel therapeutics targeting neurological disorders and inflammatory diseases. The compound's CAS No. 2166798-23-6 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key advantages of this compound lies in its structural versatility. The thiophene ring offers opportunities for further functionalization, while the difluorocyclobutane core provides rigidity and lipophilicity. These features are critical for designing molecules with improved binding affinity and selectivity. As such, 3,3-Difluoro-1-[2-(thiophen-3-yl)ethyl]cyclobutan-1-amine is often discussed in forums and publications focusing on small molecule drug development and fluorine chemistry.

The synthesis of CAS No. 2166798-23-6 typically involves multi-step organic reactions, including cyclization and fluorination processes. Recent advancements in green chemistry have also explored eco-friendly routes to produce this compound, aligning with the global push for sustainable manufacturing. This aligns with the increasing popularity of searches related to green synthesis and environmentally friendly reagents in the scientific community.

Beyond pharmaceuticals, 3,3-Difluoro-1-[2-(thiophen-3-yl)ethyl]cyclobutan-1-amine has potential applications in material science, particularly in the development of advanced polymers and coatings. Its thiophene component is known to enhance electronic properties, making it a candidate for organic semiconductors. This dual utility in life sciences and advanced materials further underscores its significance.

In summary, 3,3-Difluoro-1-[2-(thiophen-3-yl)ethyl]cyclobutan-1-amine (CAS No. 2166798-23-6) represents a promising compound with broad applicability. Its unique structure, combined with the rising interest in fluorinated compounds and heterocyclic chemistry, positions it as a focal point for future research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.